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Compound of Interest

2-amino-N-(3-
Compound Name:
hydroxypropyl)benzamide

cat. No.: B1276102

An In-depth Technical Guide on 2-amino-N-(3-hydroxypropyl)benzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-amino-N-(3-
hydroxypropyl)benzamide, a molecule belonging to the versatile class of 2-
aminobenzamides. While specific experimental data for this exact compound is limited in
published literature, this document extrapolates from well-established chemical principles and
the known biological activities of structurally related analogues to provide a foundational
understanding for research and development professionals.

Compound Profile and Physicochemical Properties

2-amino-N-(3-hydroxypropyl)benzamide is an organic compound featuring a benzamide core
substituted with an amino group at the ortho-position and a 3-hydroxypropyl group on the
amide nitrogen. The presence of the primary aromatic amine, the amide linkage, and the
terminal hydroxyl group makes it an interesting candidate for further chemical modification and
biological screening.

The molecular structure dictates its physicochemical properties, which are crucial for its
behavior in biological systems. Based on its structure, the molecular formula is C1o0H14N20x2.
From this, the molecular weight can be precisely calculated.
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Property Data Source

) 2-amino-N-(3-
Chemical Name ] IUPAC Nomenclature
hydroxypropyl)benzamide

Molecular Formula C10H14N202 Calculated
Molecular Weight 194.23 g/mol Calculated
Monoisotopic Mass 194.10553 Da Calculated

C1=CC=C(C(=C1)N)C(=O)NC
cco

Canonical SMILES

Predicted:
InChl Key SBPZRWVASCWDHI-
UHFFFAOYSA-N

Note: Physicochemical properties such as melting point, boiling point, and solubility would need
to be determined experimentally.

Synthesis Methodology

The synthesis of N-substituted 2-aminobenzamides is well-documented, with a common and
efficient method involving the reaction of isatoic anhydride with a corresponding primary amine.
[1][2] This approach offers a direct route to the target compound by using 3-amino-1-propanol
as the amine nucleophile.

Representative Experimental Protocol

The following is a generalized protocol for the synthesis of 2-amino-N-(3-
hydroxypropyl)benzamide, adapted from established methods for similar derivatives.[1][2]

Materials:
e |satoic anhydride
e 3-Amino-1-propanol

» Dimethylformamide (DMF) or other suitable polar aprotic solvent
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» Standard laboratory glassware and heating apparatus
« Purification supplies (e.qg., silica gel for column chromatography)
Procedure:

 In a round-bottom flask, dissolve isatoic anhydride (1.0 equivalent) in a minimal amount of
DMF.

e Add 3-amino-1-propanol (1.1 equivalents) to the solution dropwise at room temperature with
stirring.

» Upon addition, CO2z evolution may be observed as the anhydride ring opens and reacts with
the amine.

e Heat the reaction mixture to 60-70°C and maintain for 1.5-3 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

 After the reaction is complete (indicated by the consumption of the starting material), cool the
mixture to room temperature.

e Pour the reaction mixture into ice-cold water to precipitate the crude product.
o Collect the solid product by vacuum filtration and wash with cold water.

o Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water
mixture) or by column chromatography on silica gel to yield the pure 2-amino-N-(3-
hydroxypropyl)benzamide.

o Characterize the final product using techniques such as NMR (*H, 13C), IR spectroscopy, and
mass spectrometry to confirm its structure and purity.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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